2-{5-chloro-2,4-dioxo-3-[(oxolan-2-yl)methyl]-1,2,3,4-tetrahydroquinazolin-1-yl}-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[5-chloro-2,4-dioxo-3-(oxolan-2-ylmethyl)-4a,5,6,7,8,8a-hexahydroquinazolin-1-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H25ClFN3O4/c22-16-7-2-8-17-19(16)20(28)26(11-15-6-3-9-30-15)21(29)25(17)12-18(27)24-14-5-1-4-13(23)10-14/h1,4-5,10,15-17,19H,2-3,6-9,11-12H2,(H,24,27)
• InChI Key: JVPFXQAANFIUHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C(C1)Cl)C(=O)N(C(=O)N2CC(=O)NC3=CC(=CC=C3)F)CC4CCCO4
• Molecular Formula: C21H25ClFN3O4
• Molecular Weight: 437.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings. It includes a tetrahydroquinazolin ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring to the molecule. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. These include a tetrahydroquinazolin ring and an oxolan ring, among others.

Chemical Reactions Analysis

Again, without specific studies or literature on this compound, it’s difficult to provide a detailed analysis of its chemical reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and studies. Unfortunately, without specific research on this compound, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound are typically determined through testing and studies. Without specific data on this compound, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

The future directions for research on this compound would likely involve further studies to determine its physical and chemical properties, its biological activity, and its potential uses. This could include testing its activity against various biological targets, studying its behavior in biological systems, and exploring potential applications in medicine or other fields.